Cas no 872513-02-5 (1,3,5-Triazin-2-amine, 4-chloro-N-methyl-)

1,3,5-Triazin-2-amine, 4-chloro-N-methyl- structure
872513-02-5 structure
Product Name:1,3,5-Triazin-2-amine, 4-chloro-N-methyl-
CAS No:872513-02-5
MF:C4H5ClN4
MW:144.562298536301
CID:1867666
PubChem ID:17959650
Update Time:2025-04-21

1,3,5-Triazin-2-amine, 4-chloro-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazin-2-amine, 4-chloro-N-methyl-
    • 4-chloro-N-methyl-[1,3,5]triazin-2-amine
    • AKOS006359256
    • 872513-02-5
    • SB73311
    • (4-chloro-[1.3.5]triazin-2-yl)-methyl-amine
    • 4-Chloro-N-methyl-1,3,5-triazin-2-amine
    • TUPARYVBPKAGRQ-UHFFFAOYSA-N
    • SCHEMBL374336
    • (4-chloro-[1,3,5]triazin-2-yl)-methyl-amine
    • DB-332278
    • Inchi: 1S/C4H5ClN4/c1-6-4-8-2-7-3(5)9-4/h2H,1H3,(H,6,7,8,9)
    • InChI Key: TUPARYVBPKAGRQ-UHFFFAOYSA-N
    • SMILES: ClC1=NC=NC(=N1)NC

Computed Properties

  • Exact Mass: 144.0202739Da
  • Monoisotopic Mass: 144.0202739Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 88.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 50.7Ų

1,3,5-Triazin-2-amine, 4-chloro-N-methyl- Pricemore >>

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